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Introduction

C.l. Solvent Yellow 82 is a metal-complex solvent dye known for its bright, reddish-yellow hue
and high transparency.[1] Belonging to the monoazo series, it is specifically a 1:2 chromium
complex, a structural feature that enhances its stability, durability, and fastness properties.[1][2]
This dye is widely utilized in industrial applications where high solubility in organic solvents and
resistance to heat and light are crucial.[3][4] Its common applications include the coloring of
paints, coatings, printing inks, plastics, aluminum foils, wood stains, and leather finishes.[2][5]

[6]

Molecular Structure and Composition

C.l. Solvent Yellow 82 is not a single organic molecule but a coordination complex. The core
structure consists of a central chromium (Cr) atom coordinated with two molecules of an azo
dye ligand. This ligand is synthesized by the diazotization of 2-aminobenzoic acid, which is
then coupled with 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one.[2][7] The resulting complex has a
molecular formula often cited as C17H13N4NaOs and a molecular weight of approximately 344.3
g/mol .[2][7][8][9][10]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1174984#bc-rfq
https://www.benchchem.com/product/b1174984/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-c-i-solvent-yellow-82
https://ranbarr.com/products/solvent-yellow-82-d190y/
https://ranbarr.com/products/solvent-yellow-82-d190y/
https://www.dyestuffscn.com/dyestuff/solvent-dyes/c-i-solvent-yellow-82.html
http://www.subhchem.in/solvent-yellow-dye-82-6559041.html
https://wap.guidechem.com/encyclopedia/solvent-yellow-82-dic16990.html
https://www.dyestuffscn.com/dyestuff/solvent-dyes/c-i-solvent-yellow-82.html
https://www.epsilonpigments.com/solvent-dyes/metal-complex-solvent-dyes/Solvent-Yellow-82.html
https://www.colorantsgroup.com/solvent-yellow-82.php
https://www.benchchem.com/product/b1174984/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-c-i-solvent-yellow-82
https://www.dyestuffscn.com/dyestuff/solvent-dyes/c-i-solvent-yellow-82.html
http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-82.html
https://www.dyestuffscn.com/dyestuff/solvent-dyes/c-i-solvent-yellow-82.html
http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-82.html
https://www.additivesforpolymer.com/portfolio/solvent-yellow-82/
https://enochdye.com/pigments/tds/?color172.html
https://dyeschemical.com/c-i-solvent-yellow-82
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

The coordination of the azo dye ligand to the chromium ion significantly improves the dye's
overall stability, including its resistance to light and heat, compared to the metal-free parent
dye.[1]

Caption: 1:2 Chromium complex structure of C.l. Solvent Yellow 82.

Physicochemical Properties

The key properties of C.I. Solvent Yellow 82 are summarized below. These values highlight its

suitability for applications requiring high stability and specific solubility characteristics.

Property Value Reference(s)
C.l. Name Solvent Yellow 82 [8]
CAS Number 12227-67-7 [71[8][10]
Molecular Formula C17H13N4NaOs [7118191[10]
Molecular Weight 344.3 g/mol [71[81[9][10]
Reddish or Bluish Yellow
Appearance [51[8][°]
Powder
Density 1.26 - 1.31 g/cm?3 [21[31[9]
Melting Point >180 °C (>215 °C reported) [O][11]
4 - 8 (in 10 g/L aqueous
pH _ ) [2[3][11]
solution at 20°C)
Heat Resistance 190 - 200 °C [1112]9]
Light Fastness (Blue Wool
-8 [3][°]
Scale)
Acid Resistance 4-5 [2][6]
Alkali Resistance 4-5 [2][6]

Solubility Data
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The dye's excellent solubility in organic solvents is a defining characteristic for its use in non-

agueous systems. It is noted to be insoluble in water.[3]

Solvent Solubility (g/L) Reference(s)
Methanol 50 - 450 [1112119]
Ethanol 400 [2][9]
N-Butanol 400 [2][9]
Isopropanol 5-400 [1112]
Ethyl Acetate 400 [2][9]
Methyl Ethyl Ketone (MEK) 400 - 500 [21[61[9]
Toluene 150 - 500 [1112119]
Xylene 150 - 450 [1112]9]
Butyl Cellosolve 250 - 500 [21[61[9]
Ethyl Cellosolve 500 [2][9]
DMF 500 [2109]
Diacetone Alcohol 500 [6]

Experimental Protocols

Synthesis of C.I. Solvent Yellow 82

The manufacturing process involves a multi-step chemical synthesis to create the final metal-

complex dye.[7]

Logical Workflow for Synthesis
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Caption: Synthesis workflow for C.l. Solvent Yellow 82.

Detailed Methodology:

o Diazotization: 2-Aminobenzoic acid is diazotized. This is a standard procedure where an
aromatic primary amine is treated with a nitrous acid source (typically sodium nitrite in the
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presence of a strong acid like hydrochloric acid) at low temperatures (0-5°C) to form a
diazonium salt intermediate.

e Azo Coupling: The resulting diazonium salt is then reacted with a coupling agent, in this
case, 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.[2][7] This electrophilic substitution reaction
forms the characteristic azo (-N=N-) bridge, creating the organic dye molecule that will serve
as the ligand.

» Metal Complexation: The synthesized azo dye is converted into its metal complex. One
described method involves heating the dye with chromium formate in a formamide solution
for approximately 6 hours at a temperature of 113-115°C.[12] This step results in the
formation of the final, stable 1:2 chromium complex, C.l. Solvent Yellow 82.[12]

Preparation of a Dye Formulation (Example)

A documented protocol for preparing a ready-to-use dye formulation involves treating the
powdered dye to improve its handling and application properties.[13]

e Charging the Mixer: 1 kg of C.l. Solvent Yellow 82 powder is placed into a suitable mixer.

» Auxiliary Addition: 100 g of polybutylene glycol (with a molecular weight of 1200) is added to
the mixer at 20°C. The addition is performed with stirring, for instance, through a nozzle
using a hose pump over a period of 10 minutes.

e Homogenization: After the addition is complete, the mixture is stirred for an additional 30
minutes at 20°C to ensure homogeneity.

e Final Product: The resulting dye preparation is immediately ready for use in applications
such as printing inks or finishes.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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